
Trimethylnonanol CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylnonanol

Cat. No.: B1170604 Get Quote

An In-depth Technical Guide to Trimethylnonanol
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The term "trimethylnonanol" can refer to several structural isomers. This guide

focuses on the most prominently documented isomer, 2,6,8-trimethyl-4-nonanol (CAS: 123-17-

1), due to the greater availability of technical data. Other isomers, such as 2,6,8-trimethyl-1-

nonanol, exist but are less thoroughly characterized in publicly accessible literature.

Core Chemical Identification and Properties
2,6,8-trimethyl-4-nonanol is a branched-chain aliphatic alcohol. Its structure consists of a nine-

carbon (nonane) backbone with three methyl group substitutions and a hydroxyl group at the

fourth position. This structure contributes to its physical properties, such as its high solvent

power and limited water solubility.[1][2][3]

Physicochemical Data
The key physicochemical properties of 2,6,8-trimethyl-4-nonanol are summarized below.
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Property Value Source(s)

CAS Registry Number 123-17-1 [4]

Molecular Formula C₁₂H₂₆O [4]

Molecular Weight 186.33 g/mol [5]

Appearance Colorless, water-white liquid [1][2][3]

Odor Pleasant [2][3]

Boiling Point 225 °C (498.65 K) [4][6]

Melting Point -59.9 °C [6]

Density 0.817 g/cm³ [6]

Flash Point 94.3 °C (202.0 °F) [7]

Vapor Pressure
0.016 mmHg @ 25 °C

(estimated)
[7]

Water Solubility
24.97 mg/L @ 25 °C

(estimated)
[7]

logP (Octanol/Water) 4.291 (estimated) [7]

Synthesis and Experimental Protocols
The primary industrial synthesis of 2,6,8-trimethyl-4-nonanol is through the chemical reduction

of its corresponding ketone, 2,6,8-trimethyl-4-nonanone (CAS: 123-18-2).[8]

Experimental Methodology: Catalytic Hydrogenation
The most common method for this transformation is catalytic hydrogenation. This process

involves the addition of hydrogen (H₂) across the carbonyl group of the ketone in the presence

of a metal catalyst.

Precursor: 2,6,8-trimethyl-4-nonanone

Reaction: Reduction of a ketone to a secondary alcohol
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Catalyst: Finely divided metals such as palladium, platinum, or nickel are effective.

Specifically, palladium on carbon (Pd/C) has been reported for this synthesis.[8]

Stereochemistry: The reduction of 2,6,8-trimethyl-4-nonanone creates a new stereocenter at

the C4 position, resulting in the formation of diastereomers (threo and erythro isomers).

Hydrogenation over a palladium on carbon catalyst has been reported to yield a 3:1 mixture

of threo to erythro isomers.[8]
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Process
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Synthesis workflow for 2,6,8-trimethyl-4-nonanol.

Applications and Functional Relevance
While research into the biological activity of 2,6,8-trimethyl-4-nonanol is limited, its

physicochemical properties make it a valuable compound in several industrial applications.[8]

There is no substantive evidence in the reviewed literature of its involvement in specific

biological signaling pathways. Its primary utility stems from its molecular structure.
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Intermediate: It serves as a precursor in the synthesis of other chemicals, such as its

corresponding ketone via oxidation.[5][8]

Solvent and Dispersant: Its high solvent power makes it effective for dissolving vinyl resins,

cellulose esters, and other polymers.[2][3]

Fragrance Ingredient: It is utilized in the fragrance industry as a scent component in various

cosmetic products.[1]

Industrial Applications: It is also used in processes such as lubricating oil dewaxing.[3]

Relationship between properties and applications.

Toxicology and Safety Data
Toxicological studies provide essential data for safe handling and environmental impact

assessment. The toxicological properties of 2,6,8-trimethyl-4-nonanol have not been fully

investigated, but key acute toxicity findings are available.[9]

Acute Toxicity
Test Species Route Value Source(s)

LD₅₀ Rat (male) Oral 13,700 mg/kg bw [10][11]

LD₅₀ Rabbit (male) Dermal 11.2 mL/kg bw [10][11]

Ecotoxicity
The compound is classified as toxic to aquatic life with long-lasting effects (GHS hazard H411)

in a significant portion of regulatory notifications.[5]
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Test Species Route Value Duration Source(s)

LC₅₀

Oncorhynchu

s mykiss

(Rainbow

Trout)

Aquatic >2.17 mg/L 96 h [10][11]

EC₅₀

Daphnia

magna

(Water Flea)

Aquatic 4.44 mg/L 48 h [10]

EC₅₀

Pseudokirchn

eriella

subcapitata

(Green

Algae)

Aquatic 4.63 mg/L 72 h [10]

Handling and Safety
Standard laboratory safety protocols should be observed when handling 2,6,8-trimethyl-4-

nonanol.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and safety goggles.

[10]

Ventilation: Use in a well-ventilated area.[9]

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for fires.

[11]

Incompatibilities: Avoid contact with strong oxidizing agents.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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